Cas no 646989-36-8 (1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene)

• Product Name: 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene
• CAS No: 646989-36-8
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• MDL: MFCD00119612
• CID: 1680406
• PubChem ID: 2780002
• Update Time: 2025-07-23

1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene
• AC1MCWTG
• SureCN4475384
• CTK6J7858
• MolPort-001-774-097
• SBB101627
• AG-A-19519
• CD04528
• 2-Chloro-4-methoxy-5-nitrobenzotrifluoride
• 646989-36-8
• DTXSID40381608
• SCHEMBL4475384
• MFCD00119612
• CS-0312337
• DB-303039

• MDL： MFCD00119612
• Inchi： 1S/C8H5ClF3NO3/c1-16-7-3-5(9)4(8(10,11)12)2-6(7)13(14)15/h2-3H,1H3
• InChI Key： ULCYZNNAMJNPMX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 254.9910052g/mol
• Monoisotopic Mass: 254.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų

1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene

Professional Introduction to 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene (CAS No. 646989-36-8)

1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene, a compound with the chemical formula C₈H₃ClF₃NO₄, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 646989-36-8, has garnered attention due to its versatile structural properties and potential applications in the synthesis of various bioactive molecules.

The structural framework of 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene consists of a benzene ring substituted with multiple functional groups. The presence of a chloro group at the 1-position, a methoxy group at the 5-position, a nitro group at the 4-position, and a trifluoromethyl group at the 2-position endows this compound with unique reactivity and electronic characteristics. These substituents not only influence its physical and chemical properties but also play a crucial role in determining its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl compounds containing nitro and trifluoromethyl groups. The nitro group, in particular, is known for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design. Additionally, the trifluoromethyl group is often incorporated into pharmaceuticals to improve lipophilicity and binding affinity to biological targets.

Recent studies have highlighted the importance of 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop new derivatives with potential antimicrobial and anti-inflammatory properties. The chloro and methoxy groups provide sites for further functionalization, allowing chemists to tailor the compound's biological activity to specific therapeutic needs.

The versatility of 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene extends beyond pharmaceutical applications. In agrochemical research, this compound has been investigated for its role in synthesizing advanced pesticides and herbicides. The combination of electron-withdrawing and electron-donating groups on the benzene ring enhances its interaction with biological targets, making it an effective precursor for developing crop protection agents.

The synthesis of 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene involves a series of well-established organic reactions, including nitration, chlorination, and methylation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These methods are crucial for producing high-quality intermediates that meet the stringent requirements of industrial-scale applications.

The chemical reactivity of this compound makes it an attractive candidate for further derivatization. Researchers have explored various strategies to modify its structure, including Suzuki-Miyaura coupling reactions and Buchwald-Hartwig amination. These transformations have led to the discovery of novel compounds with enhanced pharmacological properties.

In conclusion, 1-chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene (CAS No. 646989-36-8) represents a significant advancement in synthetic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable building block for developing new bioactive molecules. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an increasingly important role in drug discovery and development.